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Compound of Interest

Compound Name: Biocytin hydrazide

Cat. No.: B009787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of biocytin
hydrazide in dimethyl sulfoxide (DMSO) and various aqueous buffers. It includes detailed

experimental protocols for its use in common biochemical applications and presents key data in

a structured format for ease of reference.

Core Topic: Solubility of Biocytin Hydrazide
Biocytin hydrazide is a versatile reagent used for labeling biomolecules, particularly

glycoproteins, through the reaction of its hydrazide group with aldehydes. Its solubility in

appropriate solvents is critical for the preparation of stock solutions and successful execution of

labeling protocols.

Solubility Data
The solubility of biocytin hydrazide varies significantly between DMSO and aqueous

solutions. DMSO is the preferred solvent for preparing high-concentration stock solutions,

which can then be diluted into aqueous reaction buffers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b009787?utm_src=pdf-interest
https://www.benchchem.com/product/b009787?utm_src=pdf-body
https://www.benchchem.com/product/b009787?utm_src=pdf-body
https://www.benchchem.com/product/b009787?utm_src=pdf-body
https://www.benchchem.com/product/b009787?utm_src=pdf-body
https://www.benchchem.com/product/b009787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Reported Solubility
Molar
Concentration
(Approx.)

Notes

DMSO 83.33 mg/mL[1][2] 215.60 mM[1][2]

Ultrasonic assistance

may be required for

complete dissolution.

It is recommended to

use freshly opened,

anhydrous DMSO as

the compound is

hygroscopic, which

can affect solubility.[1]

50 mM[3] 50 mM

A commonly used

concentration for

preparing stock

solutions.[3]

Aqueous Buffers ~10 mM[3] ~10 mM

The reagent can be

dissolved directly in

aqueous buffers,

though at a lower

concentration

compared to DMSO.

[3]

Water-soluble[4][5] -

Described as a water-

soluble molecule,

which facilitates its

use in biological

applications.[4][5]

Experimental Protocols
Biocytin hydrazide is primarily used for the biotinylation of glycoproteins and molecules with

carboxyl groups. The following are detailed methodologies for these key applications.
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Protocol 1: Labeling of Glycoproteins
This protocol involves the oxidation of carbohydrate moieties on glycoproteins to generate

aldehyde groups, which then react with the hydrazide group of biocytin hydrazide.

Materials:

Glycoprotein to be labeled

100 mM Sodium Acetate buffer, pH 5.5

Sodium meta-periodate (NaIO₄)

Biocytin Hydrazide

Anhydrous DMSO

Coupling Buffer (e.g., 100 mM Sodium Acetate, pH 5.5)

Desalting column or dialysis equipment

Procedure:

Oxidation of Glycoprotein:

Dissolve the glycoprotein in 100 mM sodium acetate, pH 5.5, to a final concentration of 1-

5 mg/mL.[6]

Prepare a fresh 10-100 mM solution of sodium meta-periodate in cold water.

Add the sodium meta-periodate solution to the glycoprotein solution to a final

concentration of 1-10 mM. To selectively oxidize sialic acid residues, use a final periodate

concentration of 1 mM.[3]

Incubate the reaction on ice for 30 minutes in the dark.[3]

Remove excess periodate by using a desalting column or dialysis against the Coupling

Buffer.[3]
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Biotinylation Reaction:

Prepare a 50 mM stock solution of biocytin hydrazide in anhydrous DMSO.[3] This stock

solution is stable for approximately 2 months at 4°C.[3]

Add the biocytin hydrazide stock solution to the oxidized glycoprotein solution to a final

concentration of 1-5 mM.[3]

Incubate the mixture for 2 hours at room temperature.[3]

Purification:

Remove non-reacted biocytin hydrazide by dialysis or using a desalting column.[3] The

biotinylated glycoprotein can be stored under the same conditions as the unlabeled

protein.[3]

Protocol 2: Labeling of Carboxyl Groups
This method utilizes a carbodiimide (EDC) to activate carboxyl groups, which then react with

the hydrazide group of biocytin hydrazide to form a stable amide bond.

Materials:

Molecule with carboxyl groups (e.g., protein)

MES Buffer (e.g., 0.1 M, pH 4.5-5)

Biocytin Hydrazide

Anhydrous DMSO

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Desalting column or dialysis equipment

Procedure:

Preparation:
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Dissolve the carboxyl-containing molecule in MES buffer at a concentration of 5-10

mg/mL.[3]

Prepare a 50 mM stock solution of biocytin hydrazide in DMSO.[3]

Prepare a fresh solution of EDC in MES buffer.

Labeling Reaction:

Add the biocytin hydrazide stock solution to the protein solution to a final concentration

of approximately 1.25 mM.[3]

Add the EDC solution to a final concentration of approximately 6.5 mM.[3]

Incubate the reaction for 2 hours to overnight at room temperature with mixing.[3]

Purification:

If a precipitate forms, remove it by centrifugation.[3]

Separate the biotinylated molecule from unreacted reagents by dialysis or gel filtration.[3]

Important Considerations for Buffers:

Avoid buffers containing primary amines (e.g., Tris, glycine) or carboxyl groups (e.g., acetate,

citrate) in EDC-mediated reactions as they will compete with the reaction.[3]

Phosphate buffers can reduce the efficiency of EDC coupling, though this can be overcome

by adding more EDC.[3]

For hydrazide reactions with aldehydes, amine-free buffers at a near-neutral pH (6.5-7.5) are

most efficient.[3]
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Glycoprotein Labeling Workflow
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Caption: Workflow for labeling glycoproteins using biocytin hydrazide.

Carboxyl Group Labeling Workflow
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Caption: Workflow for labeling carboxyl groups using biocytin hydrazide and EDC.

Signaling Pathway and Application Logic
Biocytin hydrazide is not directly involved in signaling pathways but serves as a tool for their

study. For instance, in neuronal tracing, it helps delineate neural circuits.
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Application: Neuronal Tracing
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Caption: Logical workflow for the use of biocytin hydrazide in neuronal tracing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. documents.thermofisher.com [documents.thermofisher.com]

4. Biocytin hydrazide--a selective label for sialic acids, galactose, and other sugars in
glycoconjugates using avidin-biotin technology - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Biocytin hydrazide *CAS 102743-85-1* | AAT Bioquest [aatbio.com]

6. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Biocytin Hydrazide: A Technical Guide to Solubility and
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009787#biocytin-hydrazide-solubility-in-dmso-and-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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